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Compound of Interest

Compound Name: 2,6-Dimethylphenol

Cat. No.: B121312 Get Quote

In-Depth Technical Guide: 2,6-Dimethylphenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2,6-dimethylphenol, a pivotal chemical

intermediate. It covers its fundamental properties, synthesis protocols, and key applications,

with a focus on data relevant to research and development.

Core Properties of 2,6-Dimethylphenol
2,6-Dimethylphenol, also known as 2,6-xylenol, is an aromatic organic compound belonging

to the phenol family.[1] Its unique structure, with two methyl groups flanking a hydroxyl group

on a benzene ring, dictates its chemical reactivity and utility.[1] It appears as a white or off-

white crystalline solid under standard conditions and possesses a characteristic phenolic odor.

[1]

Quantitative Data Summary
The essential physicochemical properties of 2,6-dimethylphenol are summarized below for

easy reference.
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Property Value

Molecular Formula C₈H₁₀O[2][3][4][5][6][7]

Molecular Weight 122.16 g/mol [1][3][4]

CAS Number 576-26-1[1][4]

Melting Point 43-48 °C[1]

Boiling Point 201-203 °C[1]

Density ~0.97 - 1.01 g/cm³[2][7]

Water Solubility Limited (~1.5 - 8 g/L at 20-25°C)[2][7][8]

log Kow (Octanol-Water Partition Coefficient) 2.36[3]

pKa 10.59 (at 25°C)[9]

Key Applications and Significance
2,6-Dimethylphenol is a critical building block in several industrial processes. Its most

significant application is as a monomer for the synthesis of high-performance polymers.[1]

Poly(p-phenylene oxide) (PPO) Synthesis: It is the primary precursor for PPO, a

thermoplastic known for its exceptional heat resistance, dimensional stability, and electrical

insulation properties.[1][10] The oxidative coupling polymerization of 2,6-dimethylphenol
yields this valuable polymer.[3]

Pharmaceutical Intermediate: The compound serves as a crucial starting material in the

synthesis of various pharmaceutical agents.[1]

Antioxidant Production: The phenolic structure allows it to be used in the synthesis of

antioxidants.[7][9]

Other Uses: It is also utilized in the production of pesticides, photographic agents, and other

polyester and polyether resins.[11]

Experimental Protocols
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The synthesis of 2,6-dimethylphenol is a subject of significant industrial and academic

research. The primary methods involve the catalytic alkylation of phenol with methanol.

Method 1: Gas-Phase Catalytic Alkylation of Phenol
This is a common industrial method for producing high-purity 2,6-dimethylphenol.

Objective: To synthesize 2,6-dimethylphenol via the ortho-alkylation of phenol with methanol

in the gas phase using a solid-acid catalyst.

Catalyst: A composite oxide catalyst, for instance, containing iron (Fe), magnesium (Mg), and a

heteropoly acid/salt, is often employed to ensure high activity and selectivity.[11]

Methodology:

Catalyst Preparation: A composite oxide catalyst is prepared, often through a co-precipitation

method. For example, soluble salts of iron and magnesium are mixed with a heteropoly acid

in an alcohol solvent.[11] This solution is then mixed with an ammonia solution containing a

stabilizer like polyethylene glycol (PEG) under ultrasonic conditions.[11] The resulting

precipitate is filtered, washed, dried, and calcined at high temperatures (e.g., 450°C for 8

hours) to yield the final catalyst.[11]

Reaction Setup: A fixed-bed or fluidized-bed reactor is charged with the prepared catalyst.

[10]

Reaction Execution: A gaseous mixture of phenol and methanol (e.g., 1:5 molar ratio) is

vaporized (e.g., at 140°C) and passed through the reactor over the catalyst bed.[12] An inert

carrier gas, such as nitrogen, is used to dilute the reactants.[10][12]

Reaction Conditions: The reaction is typically carried out at elevated temperatures, for

instance, around 372°C.[12]

Product Separation: The product stream exiting the reactor contains 2,6-dimethylphenol, o-

cresol (a common byproduct), unreacted starting materials, and water.[12] This mixture is

condensed, and the components are separated via fractional distillation to obtain high-purity

2,6-dimethylphenol.[4][8]
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Method 2: Dealkylation of 4-tert-butyl-2,6-
dimethylphenol
This process involves the rearrangement of a tertiary butyl group to produce 2,6-
dimethylphenol.

Objective: To produce 2,6-dimethylphenol by reacting 4-tert-butyl-2,6-dimethylphenol with

phenol in the presence of an acid catalyst.[13]

Methodology:

Reactant Mixture: 4-tert-butyl-2,6-dimethylphenol is mixed with phenol.

Catalyst Addition: An acidic catalyst such as sulfuric acid or toluene sulfonic acid is added to

the mixture.[13]

Reaction Conditions: The reaction is conducted at a temperature between 120°C and 180°C

for a duration of 0.5 to 6 hours.[13] This facilitates the transfer of the tertiary butyl group from

the starting material to the phenol, yielding 2,6-dimethylphenol and 4-tert-butylphenol.[13]

Purification: The resulting reaction mixture is then subjected to rectification or fractional

distillation to separate the desired 2,6-dimethylphenol from byproducts and unreacted

materials.[13]

Visualized Workflows and Pathways
Diagrams are essential for illustrating complex chemical processes and relationships. The

following section provides a visualization of a key industrial process involving 2,6-
dimethylphenol.
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Caption: Gas-phase synthesis workflow for 2,6-Dimethylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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